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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881

For researchers in drug development and other scientific fields utilizing deuterated compounds,
verifying the identity, purity, and isotopic enrichment of starting materials is a critical first step to
ensure the validity and reproducibility of experimental results. This guide provides a
comprehensive comparison of typical specifications for 1-Bromobutane-D9 and details the key
analytical methods used to confirm its identity, aligning with data typically found on a Certificate
of Analysis (COA).

Comparative Analysis of 1-Bromobutane-D9
Specifications

To provide a baseline for comparison, the following table summarizes the typical product
specifications for 1-Bromobutane-D9 from leading chemical suppliers. When evaluating a
specific batch with its COA, these values serve as a benchmark.
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] ) Cambridge Isotope
Parameter Sigma-Aldrich . CDN Isotopes
Laboratories

Chemical Formula CDs3(CD2)2CD2Br[1][2] CDs(CD2)sBr[3] CDsCD2CD2CD2Br[4]
Molecular Weight 146.07 g/mol [1][2] 146.07 g/mol [3] 146.07 g/mol [4]
CAS Number 98195-36-9 98195-36-9[3] 98195-36-9[4]
Isotopic Purity >98 atom % DJ[1] 98%] 3] 99 atom % D[4]
Chemical Purity >99% (CP)[1] 98%[3] Not Specified
Appearance Not Specified Not Specified Clear Colourless Qil
Boiling Point 100-104 °C (lit.)[1] Not Specified Not Specified
Density 1.359 g/mL at 25 °C[1]  Not Specified Not Specified

Experimental Protocols for Identity and Purity
Confirmation

The following are detailed methodologies for the key experiments typically cited on a COA for
1-Bromobutane-D9 to confirm its identity and purity. The combination of these techniques
provides a comprehensive characterization of the compound.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structural integrity and the extent and
position of deuterium incorporation.[5]

¢ Proton NMR (*H-NMR): This technique is used to quantify any residual non-deuterated sites.

o Sample Preparation: A small, precisely weighed amount of 1-Bromobutane-D9 is
dissolved in a deuterated solvent (e.g., chloroform-d, CDCIs) and placed in an NMR tube.

o Instrumentation: A high-resolution NMR spectrometer, typically 400 MHz or higher.

o Data Acquisition: A standard *H-NMR spectrum is acquired with a sufficient number of
scans to achieve a good signal-to-noise ratio.
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o Analysis: The spectrum is analyzed for the presence of proton signals that would
correspond to the butyl group in the non-deuterated 1-bromobutane. The significant
reduction or absence of these signals confirms a high level of deuteration. The integration
of any residual proton signals against a known internal standard allows for the
quantification of non-deuterated impurities.

o Deuterium NMR (2H-NMR): This method directly observes the deuterium nuclei to confirm
the positions of deuteration.

[¢]

Sample Preparation: The sample is dissolved in a protonated solvent (e.g., chloroform,
CHCI3) in an NMR tube.

[e]

Instrumentation: An NMR spectrometer equipped with a deuterium probe.

[e]

Data Acquisition: A standard 2H-NMR spectrum is acquired.

o

Analysis: The resulting spectrum will display signals corresponding to the different
deuterium environments within the molecule, confirming that deuteration has occurred at
the expected positions.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and confirm the isotopic
enrichment of the compound.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for volatile
compounds like 1-Bromobutane-D9.

o

Sample Preparation: The sample is diluted in a volatile solvent such as dichloromethane
or hexane.

o Instrumentation: A gas chromatograph coupled to a mass spectrometer.

o GC Method: A suitable capillary column (e.g., DB-5ms) is used with a temperature
gradient to separate the analyte from any potential impurities.

o MS Method: Electron lonization (El) is typically used to generate ions. The mass
spectrometer scans a mass range that includes the expected molecular ion of 1-
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Bromobutane-D9 (m/z 146.07).

o Analysis: The mass spectrum will show a molecular ion peak. The isotopic distribution of
this peak is analyzed to confirm the mass shift of +9 amu compared to the unlabeled
compound and to verify the isotopic enrichment.[1]

Gas Chromatography (GC)

e Gas Chromatography with Flame lonization Detection (GC-FID): This method is used to
determine the chemical purity of the sample.

o Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile

solvent.
o Instrumentation: A gas chromatograph equipped with a flame ionization detector.

o GC Method: A similar GC method to GC-MS is employed to achieve good separation of all
components.

o Analysis: The area of the peak corresponding to 1-Bromobutane-D9 is compared to the
total area of all detected peaks. The chemical purity is then calculated as the percentage
of the main peak area relative to the total peak area.

Analytical Workflow for Identity Confirmation

The following diagram illustrates the logical workflow for the comprehensive analysis of 1-
Bromobutane-D9, from initial sample evaluation to final confirmation of identity and purity.
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Sample Receipt and Initial Checks

1-Bromobutane-D9 Sample

Analytical Testing

. . . . NMR Spectroscopy
- GC-FID Analysis GC-MS Analysis (*H and 2H)

Data Analysis and Confirmation

Identity and Purity Confirmed
(Matches COA Specifications)

Click to download full resolution via product page

Caption: Workflow for the identity and purity confirmation of 1-Bromobutane-D9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Researcher's Guide to Confirming the Identity of 1-
Bromobutane-D9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032881#confirming-the-identity-of-1-bromobutane-
d9-with-coa-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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